![molecular formula C23H25N5O2 B2799081 1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide CAS No. 1396887-54-9](/img/structure/B2799081.png)
1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(4-methoxyphenyl)pyrimidin-4-yl)-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H25N5O2 and its molecular weight is 403.486. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Central Nervous System (CNS) Acting Drugs
Research has identified that heterocycles, such as pyrimidines and piperidines, form a significant class of organic compounds with potential CNS activity. These compounds, including those with functional groups similar to the one mentioned, may serve as lead molecules for synthesizing novel drugs aimed at treating CNS disorders. Such disorders could range from depression to convulsions, highlighting the compound's potential as a starting point for developing therapeutics with fewer adverse effects like addiction or dependence commonly associated with many current CNS drugs (Saganuwan, 2017).
Cytochrome P450 Enzyme Interactions
The compound's structure, particularly its potential interactions with cytochrome P450 (CYP) enzymes, underscores its relevance in studying drug metabolism and drug-drug interactions (DDIs). CYP enzymes metabolize a wide range of drugs, and understanding how compounds like the one interact with these enzymes is crucial for predicting DDIs and ensuring drug safety. Selective inhibition of CYP isoforms could be a significant research avenue, potentially leading to the development of more effective and safer therapeutic agents (Khojasteh et al., 2011).
Antitubercular Activity
The modification of structures related to pyrimidines and piperidines has shown significant in vitro antitubercular activity against various Mycobacterium tuberculosis strains. This suggests that compounds with similar chemical groups may be explored for their potential in treating tuberculosis. Such research can lead to the rational design of new leads for anti-TB compounds, contributing to the development of novel therapeutic options for this global health concern (Asif, 2014).
properties
IUPAC Name |
1-[6-(4-methoxyphenyl)pyrimidin-4-yl]-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O2/c1-16-5-3-11-24-22(16)27-23(29)18-6-4-12-28(14-18)21-13-20(25-15-26-21)17-7-9-19(30-2)10-8-17/h3,5,7-11,13,15,18H,4,6,12,14H2,1-2H3,(H,24,27,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKQDOHUMEHGTDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)C2CCCN(C2)C3=NC=NC(=C3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.